4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol

• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• IUPAC Name: 4-[(4-methoxyphenyl)methylamino]butan-2-ol
• InChI: InChI=1S/C12H19NO2/c1-10(14)7-8-13-9-11-3-5-12(15-2)6-4-11/h3-6,10,13-14H,7-9H2,1-2H3
• InChI Key: OHDMOOWBWQFPCB-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC=C(C=C1)OC)O

Description

4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol is a secondary amine derivative featuring a butan-2-ol backbone substituted with a [(4-methoxyphenyl)methyl]amino group.

Its molecular formula is C₁₂H₁₉NO₂, with a molecular weight of 209.29 g/mol (calculated).

Preparation Methods

Isolation of the Phenolic Precursor

• The starting material is typically 4-(p-hydroxyphenyl)-butan-2-ol , a phenolic compound which can be isolated from natural sources such as the leaves of Taxus wallichiana by established extraction methods.

Conversion to Alkyl Halide Derivative

• The phenolic hydroxyl group of 4-(p-hydroxyphenyl)-butan-2-ol is treated with an aqueous mineral acid (e.g., hydrochloric acid, hydrobromic acid, or hydroiodic acid) at temperatures ranging from 25°C to 100°C for 2 to 10 hours. This step converts the phenolic compound into the corresponding alkyl halide derivative (4-(p-hydroxyphenyl)-2-halobutane).

Methylation to Form Methyl Ether

• The alkyl halide derivative is then methylated using methylating agents such as methyl iodide or dimethyl sulfate. This reaction yields the methyl ether derivative, 4-(p-methoxyphenyl)-2-chlorobutane, which protects the phenolic hydroxyl group and introduces the methoxy substituent.

Azide Substitution

• The methyl ether intermediate undergoes nucleophilic substitution with an azide source, commonly sodium azide or trimethylsilyl azide, to form 4-(p-methoxyphenyl)-2-azido-butane. This step introduces the azido functional group essential for subsequent reduction to the amine.

Catalytic Hydrogenation to Amino Compound

• The azido compound is subjected to catalytic hydrogenation in the presence of catalysts such as palladium on charcoal or platinum oxide, typically in a lower aliphatic alcohol solvent like methanol or ethanol. Hydrogenation reduces the azide group to the primary amine, yielding 4-(p-methoxyphenyl)-2-aminobutane, which corresponds structurally to 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol.

Detailed Reaction Scheme and Conditions

Step	Reaction Description	Reagents/Conditions	Product	Yield/Notes
1	Isolation of 4-(p-hydroxyphenyl)-butan-2-ol	Extraction from Taxus wallichiana leaves	4-(p-hydroxyphenyl)-butan-2-ol	Established natural extraction
2	Conversion to alkyl halide derivative	Aqueous mineral acid (HCl, HBr, or HI), 25-100°C, 2-10 h	4-(p-hydroxyphenyl)-2-halobutane	Controlled halogenation
3	Methylation of phenol group	Methyl iodide or dimethyl sulfate	4-(p-methoxyphenyl)-2-chlorobutane	Protects hydroxyl, introduces methoxy
4	Azide substitution	Sodium azide or trimethylsilyl azide	4-(p-methoxyphenyl)-2-azido-butane	Nucleophilic substitution
5	Catalytic hydrogenation to amine	Pd/C or PtO2 catalyst, H2 gas, methanol or ethanol	4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol	Final amine product, crystalline

Research Outcomes and Analytical Data

• Molecular Confirmation : Mass spectrometry of the final product shows a molecular ion peak at m/z 179 corresponding to the molecular formula C11H17ON, consistent with 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol.

• Spectroscopic Characteristics : Infrared spectroscopy confirms the presence of characteristic functional groups including the amino and methoxy substituents.

• Catalyst Efficiency : Palladium on charcoal and platinum oxide catalysts have been demonstrated to effectively reduce the azide group under mild conditions, with hydrogen pressures around 55 psi and reaction times of approximately 6 hours.

• Solvent Effects : Lower aliphatic alcohols such as methanol and ethanol are preferred solvents during hydrogenation for optimal solubility and reaction rates.

Summary Table of Key Reagents and Conditions

Reaction Step	Reagents/Agents	Temperature (°C)	Time (hours)	Catalyst/Notes
Halogenation	HCl, HBr, or HI	25-100	2-10	Aqueous mineral acid
Methylation	Methyl iodide or dimethyl sulfate	Ambient	1-4	Alkylation of phenol group
Azide substitution	Sodium azide or trimethylsilyl azide	Ambient	2-6	Nucleophilic substitution
Catalytic hydrogenation	Pd/C or PtO2, H2 gas	Ambient to 55	~6	Lower aliphatic alcohol solvent

Chemical Reactions Analysis

Types of Reactions

4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Further reduction can lead to the formation of primary amines or alcohols.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce primary amines or alcohols.

Scientific Research Applications

4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: The compound is used in the production of dyes, polymers, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. For example, it may inhibit or activate certain enzymes, leading to changes in metabolic processes and cellular functions .

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Molecular Formula	Substituent Differences	Molecular Weight (g/mol)	Key Properties/Applications	References
4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol	C₁₂H₁₉NO₂	Reference compound	209.29	Potential bioactive intermediate	-
4-{[(4-Methylphenyl)methyl]amino}butan-2-ol	C₁₂H₁₉N	Methyl instead of methoxy on phenyl	193.29	Higher lipophilicity (logP ~2.5)
4-(4-Methoxyphenyl)butan-2-ol	C₁₁H₁₆O₂	Lacks amino group; hydroxyl only	180.24	Lower polarity (logP 2.01)
4-[4-(Dimethylamino)phenyl]butan-2-ol	C₁₂H₁₉NO	Dimethylamino instead of methoxyphenyl	193.28	Increased basicity (pKa ~9-10)
4-[N-Ethyl-(4-methoxyphenyl)methylamino]-2-butynyl-1-ol	C₁₅H₂₀NO₂	Ethylamino and butynyl chain	246.33	Rigid structure; potential metabolic instability

Key Observations :

• Lipophilicity : Replacement of the methoxy group with methyl (as in ) increases logP, enhancing membrane permeability but reducing aqueous solubility.
• Basicity: The dimethylamino derivative () exhibits higher basicity due to the electron-donating dimethyl group, which may improve protonation in physiological environments.
• Rigidity vs.

Reactivity Differences :

• The amino group in the target compound enables nucleophilic reactions (e.g., acylations), whereas the hydroxyl group in is more prone to oxidation or esterification.
• The dimethylamino group in may act as a stronger base in acid-catalyzed reactions.

Physical and Chemical Properties

Property	Target Compound	4-(4-Methoxyphenyl)butan-2-ol	4-[4-(Dimethylamino)phenyl]butan-2-ol
Density (g/cm³)	~1.05 (est.)	1.017	N/A
Boiling Point (°C)	~300 (est.)	292.6	N/A
logP	~1.8 (est.)	2.01	2.07
Solubility	Moderate in polar solvents	Low in water; soluble in EtOAc	Higher in polar aprotic solvents

Notes:

• The amino group in the target compound reduces logP compared to , improving aqueous solubility.
• The dimethylamino derivative () has a higher logP than the methoxy analog, reflecting increased lipophilicity.

Biological Activity

4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol, also known as 4-(p-methoxyphenyl)-2-amino-butane, is a synthetic organic compound notable for its biological activity, particularly as an insecticide. Its unique structural features, including an amino group and a methoxy-substituted phenyl group, contribute to its significant effects on various biological systems.

Chemical Structure and Properties

The molecular formula of 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol is $C_{11}H_{17}ON$. It appears as a colorless crystalline solid and exhibits distinct spectral characteristics that confirm its molecular structure through techniques such as mass spectrometry and infrared spectroscopy .

Insecticidal Properties

Research indicates that 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol exhibits considerable insecticidal activity, particularly against the larvae of Spilarctia obliqua, a pest known to affect various cash crops. The compound functions primarily through two mechanisms:

• Growth Inhibition : It disrupts normal growth patterns in target insect species.
• Antifeedant Effects : It significantly reduces feeding behaviors, thereby impacting the survival and development of the larvae .

The exact mechanism by which this compound exerts its biological effects is not fully elucidated. However, it is suggested that it interferes with hormonal or metabolic processes within the insects, leading to impaired growth and feeding behaviors. Further studies are needed to clarify the biochemical pathways affected by this compound.

Comparative Analysis

To better understand the unique attributes of 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol, a comparison with structurally similar compounds is provided below:

Compound Name	Structure	Key Features
4-(p-hydroxyphenyl)-butan-2-ol	Structure	Precursor for synthesis; lacks amino group
4-(p-methoxyphenyl)-butan-2-one	Structure	Ketone instead of alcohol; different reactivity
N,N-Dimethylamino-2-(4-methoxyphenyl)butan-1-one	Structure	Contains dimethylamino group; altered properties
2-Amino-2-(4-methoxyphenyl)butan-1-ol	Structure	Similar structure; notable for its biological activity

This table highlights how variations in functional groups and reactivity profiles can influence biological activity, emphasizing the distinctiveness of 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol.

Case Studies

Several studies have documented the efficacy of 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol in agricultural applications:

• Efficacy Against Spilarctia obliqua : In controlled experiments, this compound demonstrated a significant reduction in larval survival rates when applied at specific concentrations. The study indicated a dose-dependent response where higher concentrations led to increased mortality rates among the larvae .
• Environmental Safety : The compound is noted for being non-hazardous and ecologically safe, making it a promising candidate for environmentally friendly pest management strategies. Its application could potentially reduce reliance on traditional synthetic insecticides that pose greater risks to non-target species and ecosystems .

Future Research Directions

While preliminary findings are promising, further research is essential to:

• Elucidate the detailed biochemical pathways affected by this compound.
• Explore potential modifications to enhance its efficacy and broaden its spectrum of activity against other pest species.
• Assess long-term ecological impacts and safety profiles in various agricultural settings.

Q & A

Q. What are the common synthetic routes for 4-{[(4-Methoxyphenyl)methyl]amino}butan-2-ol, and how can reaction conditions be optimized?

The compound is typically synthesized via reductive amination of 4-(4-methoxyphenyl)butan-2-one using reducing agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄). Optimization involves adjusting solvent polarity (e.g., methanol vs. THF), temperature (0–25°C), and stoichiometric ratios of the amine source to ketone. Catalytic hydrogenation with palladium or nickel catalysts can also improve enantiomeric purity .

Q. Which spectroscopic and chromatographic methods are most effective for characterizing this compound?

• NMR spectroscopy (¹H and ¹³C) identifies proton environments and confirms the methoxyphenyl and amino-butyl groups.
• High-resolution mass spectrometry (HR-MS) validates molecular weight (C₁₁H₁₇NO; 179.26 g/mol).
• HPLC with UV detection (e.g., C18 columns, acetonitrile/water mobile phase) assesses purity, especially critical for detecting enantiomeric impurities .

Q. How is the compound screened for preliminary biological activity?

In vitro assays such as:

• Receptor binding studies (e.g., radioligand displacement assays for adrenergic or serotonin receptors).
• Enzyme inhibition assays (e.g., monoamine oxidase or cytochrome P450).
• Cell viability assays (MTT or resazurin) to evaluate cytotoxicity in cancer or normal cell lines .

Advanced Research Questions

Q. How can contradictory data on receptor binding affinity be resolved?

Discrepancies often arise from differences in assay conditions (e.g., pH, ionic strength) or stereochemical purity . Strategies include:

• Enantiomer separation via chiral chromatography (e.g., Chiralpak AD-H column).
• Molecular docking simulations to predict binding modes with receptors like β-adrenergic subtypes.
• Dose-response curves across multiple cell lines to validate selectivity .

Q. What challenges arise in synthesizing enantiomerically pure forms, and how are they addressed?

The secondary alcohol and amine groups create stereocenters prone to racemization. Solutions include:

• Chiral auxiliaries (e.g., Evans oxazolidinones) during reductive amination.
• Asymmetric catalysis (e.g., BINAP-ruthenium complexes for hydrogenation).
• Dynamic kinetic resolution to favor a single enantiomer .

Q. What analytical methods detect and quantify this compound as a metabolite or synthetic impurity?

• LC-MS/MS with multiple reaction monitoring (MRM) for trace quantification in biological matrices.
• GC-FID with derivatization (e.g., silylation) to enhance volatility.
• Chiral HPLC to distinguish enantiomers in pharmaceutical formulations .

Q. How do structural modifications (e.g., methoxy group position) influence pharmacological activity?

Comparative studies show:

• 4-Methoxy substitution enhances serotonin receptor affinity due to electron-donating effects.
• N-Methylation reduces metabolic degradation but may decrease blood-brain barrier penetration.
• Replacing the phenyl group with thiophene alters selectivity for dopaminergic targets .

Methodological Tables

Q. Table 1. Comparison of Synthetic Routes

Method	Reagents/Conditions	Yield (%)	Purity (%)
Reductive Amination	NaBH₄, MeOH, 25°C	65–75	90–95
Catalytic Hydrogenation	H₂, Pd/C, EtOAc, 50°C	80–85	98–99
Asymmetric Synthesis	Ru-BINAP, iPrOH, 40°C	70–75	>99 (ee)

Q. Table 2. Biological Activity Profiles

Assay Type	Target	IC₅₀/EC₅₀ (µM)	Reference
β-Adrenergic Binding	ADRB1	1.2 ± 0.3
MAO-B Inhibition	Human recombinant	8.5 ± 1.1
Cytotoxicity (HeLa)	Cell viability	>100